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Compound of Interest

Compound Name: Disperse orange 118

CAS No.: 158571-45-0

Cat. No.: B1176455

Get Quote

Immediate Action Required: Disperse Orange 118 is a lipophilic, azo-based dye.[1] It is

insoluble in water and poses a significant chronic aquatic toxicity risk.[1] Under no

circumstances should this compound, or solutions containing it, be discharged into municipal

sewer systems or laboratory drains.

Core Disposal Strategy:

Solid Waste: High-temperature incineration via licensed hazardous waste contractor.[1]

Liquid Waste: Segregation into "Non-Halogenated Organic" streams (unless halogenated

solvents are used).[1]

Equipment Cleaning: Solvent rinse (Acetone/Ethanol) collected as hazardous waste; do not

wash primarily with water.[1]

Technical Identity & Hazard Profile
Understanding the chemical nature of Disperse Orange 118 is prerequisite to safe disposal. It

belongs to the class of Disperse Azo Dyes, characterized by low water solubility and high
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affinity for synthetic polymers (and biological lipids).

Property Specification Operational Implication

Chemical Class Monoazo Dye

Contains -N=N- bond; potential

to release aromatic amines

under reductive conditions

(e.g., anaerobic bacteria in

sewer pipes).[1]

Physical State Powder / Granule
High dust explosion risk.[1][2]

[3] Use spark-proof tools.

Solubility Lipophilic (Hydrophobic)

Do not use water for cleanup.

It will not dissolve; it will

disperse and coat

surfaces/pipes.[1]

Environmental Aquatic Chronic Toxicity

Strict Zero-Discharge Policy.

Bioaccumulates in aquatic

organisms.[1]

Combustibility Combustible Dust

Avoid generating dust clouds.

[1][3] Ground all transfer

equipment.[1]

Scientific Insight: The primary environmental hazard of azo dyes is not just the dye itself, but the

reductive cleavage of the azo bond. If released into the environment, sediment bacteria can

cleave this bond, releasing component aromatic amines which are often more toxic and

mutagenic than the parent dye [1].

Operational Workflow: Disposal Procedures
A. Solid Waste (Powder/Residue)[1]
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Primary Containment: Collect pure powder in a dedicated, chemically compatible wide-

mouth jar (HDPE or Amber Glass).

Secondary Containment: Double-bag contaminated consumables (weigh boats, gloves,

paper towels) in 6-mil polyethylene bags.

Labeling: Must be labeled "Hazardous Waste - Solid - Toxic (Azo Dye)."[1]

Disposal Path: Incineration.[1][4][5]

B. Liquid Waste (Dye Solutions)
Disperse Orange 118 is typically dissolved in organic carriers (Acetone, DMF, Ethanol) for

application.[1]

Segregation:

Scenario A (Non-Halogenated): If dissolved in Acetone, Ethanol, or Methanol -> Red Can

(Flammable/Organic).[1]

Scenario B (Halogenated): If dissolved in DCM or Chloroform -> Yellow Can

(Halogenated).[1]

Precipitation (Volume Reduction - Optional for Large Scale):

For large volumes of aqueous dispersions, activated carbon adsorption can be used to

strip the dye. The solid carbon is then treated as solid hazardous waste (See Section A),

and the filtrate must be tested before release. For lab scale (<5L), this is inefficient;

dispose of the entire volume as liquid waste.

C. Spill Cleanup Protocol (Dry Method)
Do NOT wet the spill. Adding water creates a slippery, spreading sludge that is difficult to

contain.[1]

Step 1: Isolate the area.[6] Don PPE (Nitrile gloves, N95 respirator or Lab Hood, Tyvek

sleeves).[1]
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Step 2: Cover spill with dry absorbent material (Vermiculite or Sand).[1]

Step 3: Sweep gently using a spark-proof dustpan to avoid generating a dust cloud.[1]

Step 4: Solvent-wipe the surface with Acetone-soaked rags to remove the final film.[1]

Step 5: Dispose of all absorbents and rags as Solid Hazardous Waste.

Decision Logic: Disposal Flowchart
The following diagram illustrates the critical decision points for disposing of Disperse Orange
118 based on its state and solvent matrix.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144969.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144969.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144969.htm
https://www.benchchem.com/product/b1176455/docs?utm_src=pdf-body#executive-summary-the-zero-discharge-mandate
https://www.benchchem.com/product/b1176455/docs?utm_src=pdf-body#executive-summary-the-zero-discharge-mandate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: Disperse Orange 118
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Figure 1: Decision matrix for segregating Disperse Orange 118 waste streams.[1] Note that

aqueous dispersions are treated as toxic chemical waste, not standard wastewater.

Regulatory Classification & Compliance
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RCRA (USA): While Disperse Orange 118 is not explicitly P- or U-listed, it is classified as

Characteristic Hazardous Waste if the carrier solvent is ignitable (D001) or toxic (D004-

D043).[1] Furthermore, under the "Mixture Rule," mixing this dye with a listed solvent renders

the entire mixture a listed hazardous waste [2].

REACH (EU): Azo dyes are under strict scrutiny.[1] Ensure the specific batch does not

contain restricted aromatic amines (e.g., benzidine) as impurities.

DOT (Transport):

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.[1] (Disperse

Dye).[1][2][3][6][7][8][9][10]

UN Number: UN 3077 (Solid) or UN 3082 (Liquid).[1]

Class: 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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